Cas no 120450-72-8 (2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI))

2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) structure
120450-72-8 structure
Product Name:2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
CAS No:120450-72-8
MF:C20H20O4S
MW:356.435404777527
CID:139998
PubChem ID:129152
Update Time:2025-04-19

2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
    • [5-[hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
    • 2,5-bis(4-methoxyphenylhydroxymethyl)thiophene
    • ACMC-20moxg
    • AG-D-44650
    • AGN-PC-00PH4O
    • CTK4B1876
    • 2,5-Bmphmt
    • 2,5-Thiophenedimethanol, alpha,alpha'-bis(4-methoxyphenyl)-, (R*,S*)-
    • 120450-72-8
    • (R)-[5-[(S)-hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
    • Inchi: 1S/C20H20O4S/c1-23-15-7-3-13(4-8-15)19(21)17-11-12-18(25-17)20(22)14-5-9-16(24-2)10-6-14/h3-12,19-22H,1-2H3/t19-,20+
    • InChI Key: LXYCLQHBIQRNDH-BGYRXZFFSA-N
    • SMILES: S1C(=CC=C1[C@@H](C1C=CC(=CC=1)OC)O)[C@H](C1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 356.10800
  • Monoisotopic Mass: 356.10823029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 87.16000
  • LogP: 3.92870
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